Cas no 25329-82-2 (8-hydroxy-7-[4-[4-[(2-hydroxy-1-naphthyl)azo]phenyl]phenyl]azo-naphthalene-1,3,6-trisulfonic acid)

• Product Name: 8-hydroxy-7-[4-[4-[(2-hydroxy-1-naphthyl)azo]phenyl]phenyl]azo-naphthalene-1,3,6-trisulfonic acid
• CAS No: 25329-82-2
• MF: C₃₂H₂₂N₄O₁₁S₃
• MW: 734.732284069061
• CID: 1421965
• PubChem ID: 103258
• Update Time: 2025-04-20

8-hydroxy-7-[4-[4-[(2-hydroxy-1-naphthyl)azo]phenyl]phenyl]azo-naphthalene-1,3,6-trisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-7-[4-[4-[(2-hydroxy-1-naphthyl)azo]phenyl]phenyl]azo-naphthalene-1,3,6-trisulfonic acid
• 1,3,6-nap<wbr>
• 8-Hydroxy<wbr>
• LogP
• C.I. Direct Violet 22
• DTXSID50863824
• 25329-82-2

• Inchi： 1S/C32H22N4O11S3/c37-26-14-9-20-3-1-2-4-25(20)30(26)35-33-22-10-5-18(6-11-22)19-7-12-23(13-8-19)34-36-31-28(50(45,46)47)16-21-15-24(48(39,40)41)17-27(49(42,43)44)29(21)32(31)38/h1-17,37-38H,(H,39,40,41)(H,42,43,44)(H,45,46,47)/b35-33+,36-34+
• InChI Key： LMKBZNJJQISXRN-LBYUQGKWSA-N
• SMILES： S(C1C=C(C=C2C=C(C(=C(C2=1)O)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C(=CC=C2C=CC=CC2=1)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 734.04486
• Monoisotopic Mass: 734.04472105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 278Ų

Experimental Properties

• PSA: 253.01